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Compound of Interest
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Cat. No.: B562381 Get Quote

Abstract: This technical guide provides a comprehensive overview of Anastrozole-d12, a

deuterated analog of the potent aromatase inhibitor Anastrozole. The document details its

physicochemical properties, its primary application as an internal standard in quantitative

analysis, and the pharmacological context of its parent compound. Detailed experimental

protocols for its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS) are

provided, targeting researchers, scientists, and professionals in drug development.

Introduction to Anastrozole and Anastrozole-d12
Anastrozole is a highly selective, non-steroidal aromatase inhibitor used primarily in the

treatment of hormone receptor-positive breast cancer in postmenopausal women.[1][2][3] Its

therapeutic efficacy stems from its ability to block the aromatase enzyme (CYP19A1), thereby

inhibiting the peripheral conversion of androgens to estrogens and reducing circulating

estrogen levels that fuel tumor growth.[4][5]

Anastrozole-d12 is a stable isotope-labeled (SIL) analog of Anastrozole, where twelve

hydrogen atoms have been replaced with deuterium.[6][7] This isotopic substitution renders it

chemically identical to Anastrozole in terms of reactivity and chromatographic behavior but

distinguishable by its higher mass. This key difference makes Anastrozole-d12 an ideal

internal standard (IS) for the precise and accurate quantification of Anastrozole in complex

biological matrices, such as plasma and urine, using mass spectrometry-based methods.[6][8]

[9] Its use is critical in pharmacokinetic studies, therapeutic drug monitoring (TDM), and

metabolic research.[8]
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Physicochemical Properties
The fundamental properties of Anastrozole and its deuterated analog are summarized below.

The increased mass of Anastrozole-d12 is the basis for its utility in mass spectrometric

analysis.

Property Anastrozole Anastrozole-d12

Synonyms
Arimidex, Anastrol, ICI-D1033,

ZD-1033

Anastrol-d12, Arimidex-d12,

ZD1033-d12

CAS Number 120511-73-1[1] 120512-32-5[6][7]

Molecular Formula C₁₇H₁₉N₅[1] C₁₇H₇D₁₂N₅[6][7]

Molecular Weight 293.37 g/mol [1] 305.44 g/mol [6][7][10]

Purity N/A (as parent drug)
≥99% deuterated forms (d₁-

d₁₂)[6]

Primary Function Aromatase Inhibitor
Internal Standard for

Quantification

Pharmacological Context: Mechanism of Action of
Anastrozole
Anastrozole exerts its therapeutic effect by competitively inhibiting the aromatase enzyme,

which is a member of the cytochrome P450 superfamily.[6] In postmenopausal women, the

primary source of estrogen is the conversion of androgens (produced by the adrenal glands)

into estrogens in peripheral tissues like fat and muscle.[5] Anastrozole blocks this conversion,

leading to a significant suppression of serum estradiol levels.[2] This mechanism is crucial for

inhibiting the growth of estrogen-receptor-positive breast cancers.
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Mechanism of Anastrozole via Aromatase Inhibition.
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Primary Use: Anastrozole-d12 in Quantitative
Bioanalysis
The gold standard for quantifying small molecules like Anastrozole in biological samples is LC-

MS/MS. The accuracy of this technique relies heavily on the use of an appropriate internal

standard to correct for variability during sample processing and instrument analysis.

Anastrozole-d12 is the ideal IS because its physical and chemical properties are nearly

identical to the unlabeled analyte, ensuring it behaves similarly during extraction,

chromatography, and ionization. However, its increased mass allows it to be separately

detected and measured by the mass spectrometer.

The typical workflow for using Anastrozole-d12 in a quantitative assay is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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